2-Methoxyethanol

• CAS: 109-86-4
• Synonyms: 1-Hydroxy-2-methoxyethane; 2-Methoxy-1-ethanol; 2-Methoxyethanol; 2-Methoxyethyl alcohol; 2-Methyloxyethanol; 3-Oxa-1-butanol; Amsco-Solv EE; Dowanol EM; Ektasolve EM; Ethylene Glycol Methyl Ether; Ethylene Glycol monomethyl ether; Glycol Methyl Ethe
• Molecular Formula: C3H8O2; C3H8O2; CH3OCH2CH2OH
• Molecular Weight: 76.09 g/mol
• SMILES: COCCO
• InChI: InChI=1S/C3H8O2/c1-5-3-2-4/h4H,2-3H2,1H3
• InChIKey: XNWFRZJHXBZDAG-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 70 °F (NTP, 1992); Miscible with water; Miscible with alcohol, ether, acetone, dimethylformamide; Miscible with hydrocarbons, alcohols, ketones, glycols; Solubility in water: miscible; Miscible

2-Methoxyethanol (EGME) is a high-polarity, protic glycol ether specifically for essential API synthesis, HPLC analysis, and legacy photoresist applications where its unique viscosity (1.6 cSt at 20 °C) and solvency profile cannot be matched by alternatives. As a Category 1B reproductive toxicant on the REACH SVHC Candidate List, procurement is restricted to qualified industrial users operating under stringent IH controls (OEL 0.1 ppm). Supplied at ≥99.3% purity with full CoA/CoC; suitable for ICH Q3C-compliant residual solvent control (<0.005% in final API).

2-Methoxyethanol (CAS 109-86-4) Specifications & Industrial Procurement Guide: Purity, Properties, and Regulatory Status

2-Methoxyethanol (CAS 109-86-4), also known as ethylene glycol monomethyl ether (EGME), is a clear, colorless glycol ether solvent with a mild ether-like odor [1]. It is a highly polar, protic organic solvent that is miscible with water and many organic solvents [2]. Classified as a Category 1B reproductive toxicant [3], its industrial use is strictly controlled and largely limited to essential applications as an intermediate or process chemical under controlled conditions, particularly in API manufacturing [1]. This evidence guide focuses on the specific, quantifiable data that inform procurement and selection decisions relative to its closest analogs.

• [1] ESIG (2021). Spotlight on EGME. European Solvents Industry Group. View Source
• [2] ScienceDirect (2023). 2-Methoxyethanol. Topics in Pharmacology, Toxicology and Pharmaceutical Science. View Source
• [3] ECHA (2022). 2-methoxyethanol. Candidate List of Substances of Very High Concern. View Source

Critical Selection Factors for 2-Methoxyethanol: Why Analogs Cannot Be Interchanged

2-Methoxyethanol's combination of properties and stringent regulatory status makes direct substitution complex. Its reproductive toxicity (Category 1B) [1] and its inclusion on the REACH Candidate List [2] dictate a highly controlled use profile, unlike less hazardous alternatives such as PGME. Furthermore, its specific physical properties—such as a kinematic viscosity of 1.6 cSt at 20°C and a surface tension of 30.84 mN/m at 25°C —are unique to the molecule and critical for certain applications. Replacing it with a longer-chain analog like 2-ethoxyethanol or 2-butoxyethanol changes vapor pressure, flash point, and toxicity profiles significantly [3]. The following quantitative evidence demonstrates why a generic approach to glycol ether selection is insufficient for achieving specific technical or regulatory outcomes.

• [1] ECHA (2022). Harmonised Classification and Labelling (CLP) for 2-methoxyethanol. View Source
• [2] ECHA (2010). Candidate List of Substances of Very High Concern for Authorisation. View Source
• [3] Dieter M (1993). NTP Technical Report on Toxicity Studies of Ethylene Glycol Ethers. NIH Publication No. 93-3349. View Source

Quantitative Differentiation Evidence for 2-Methoxyethanol vs. In-Class Comparators

Teratogenicity: 2-Methoxyethanol vs. 2-Ethoxyethanol in Rat Inhalation Study

In a direct comparative inhalation teratogenicity study in pregnant Sprague-Dawley rats, 2-methoxyethanol demonstrated significantly greater embryotoxicity than 2-ethoxyethanol at equivalent or lower concentrations [1]. At 200 ppm, 2-methoxyethanol was highly embryotoxic, producing complete fetal resorptions. At 100 and 50 ppm, it caused increased resorption rates, reduced fetal weight, and induced skeletal and cardiovascular defects. In contrast, exposure to 100 ppm of 2-ethoxyethanol resulted in no embryotoxic effects. This data establishes a clear and quantifiable difference in teratogenic potential, with 2-methoxyethanol being the more potent developmental toxicant in this model.

Evidence Dimension	Inhalation Teratogenicity / Embryotoxicity
Target Compound Data	Complete resorptions at 200 ppm; Increased resorptions, reduced fetal weight, and skeletal/cardiovascular defects at 50-100 ppm.
Comparator Or Baseline	2-Ethoxyethanol (CAS 110-80-5) at 100 ppm.
Quantified Difference	At 100 ppm, 2-methoxyethanol caused increased resorptions and fetal defects, while 2-ethoxyethanol caused no embryotoxic effects.
Conditions	Pregnant Sprague-Dawley rats exposed via inhalation on gestation days 7-15 (7 hours/day).

Why This Matters

This differential toxicity profile directly informs risk assessment and justifies the need for distinct, and often more stringent, engineering and administrative controls for 2-methoxyethanol compared to its closest analog.

• [1] NIOSH (1984). Comparative inhalation teratogenicity of four glycol ether solvents and an amino derivative in rats. Environmental Health Perspectives, 57, 261-271. View Source

Occupational Exposure Limits: 2-Methoxyethanol vs. 2-Ethoxyethanol

Regulatory exposure limits reflect the differential toxicity of glycol ethers, with 2-methoxyethanol having a far more restrictive NIOSH Recommended Exposure Limit (REL) than 2-ethoxyethanol [1]. While the older OSHA Permissible Exposure Limit (PEL) for both is 25 ppm, modern NIOSH RELs show a 50-fold difference. This discrepancy highlights a crucial procurement consideration: facilities operating under stricter internal or contractual safety standards (e.g., aligning with NIOSH/ACGIH) will face a vastly different control and monitoring burden for 2-methoxyethanol compared to 2-ethoxyethanol [2].

Evidence Dimension	Occupational Exposure Limits (8-hour TWA)
Target Compound Data	OSHA PEL: 25 ppm (80 mg/m³); NIOSH REL: 0.1 ppm (0.3 mg/m³); ACGIH TLV: 0.1 ppm.
Comparator Or Baseline	2-Ethoxyethanol (OSHA PEL: 200 ppm (740 mg/m³); NIOSH REL: 5 ppm (18 mg/m³)).
Quantified Difference	NIOSH REL is 50 times lower for 2-methoxyethanol (0.1 ppm vs. 5 ppm). OSHA PEL is 8 times lower (25 ppm vs. 200 ppm).
Conditions	Occupational regulatory standards (OSHA, NIOSH, ACGIH).

Why This Matters

This quantitative difference has a direct impact on procurement costs associated with industrial hygiene programs, including engineering controls, PPE requirements, and air monitoring. Choosing 2-methoxyethanol necessitates a significantly higher level of exposure control.

• [1] NIOSH (2019). NIOSH Pocket Guide to Chemical Hazards - Methyl Cellosolve (CAS 109-86-4). View Source
• [2] OSHA (2022). 2-METHOXYETHANOL (METHYL CELLOSOLVE). Occupational Chemical Database. View Source

Physical Properties and Flammability: 2-Methoxyethanol vs. 2-Ethoxyethanol and 2-Butoxyethanol

The physical properties of 2-methoxyethanol offer a distinct profile compared to its longer-chain analogs. With a flash point of 40°C (closed cup) [1] and a vapor pressure of 6.17 mmHg at 20°C , it is a Category 3 flammable liquid. For comparison, 2-ethoxyethanol has a higher flash point of ~46°C and a lower vapor pressure of ~4 mmHg at 20°C, while 2-butoxyethanol has an even higher flash point of ~65°C and a vapor pressure of ~0.8 mmHg [2]. This means 2-methoxyethanol is the most volatile and poses a greater fire hazard in this series. Its lower kinematic viscosity (1.6 cSt at 20°C) compared to the higher viscosity of 2-butoxyethanol (~3.6 cSt) also influences its performance as a low-viscosity solvent for specific coating or cleaning applications [3].

Evidence Dimension	Flash Point, Vapor Pressure, and Viscosity
Target Compound Data	Flash Point: 40°C; Vapor Pressure: 6.17 mmHg at 20°C; Kinematic Viscosity: 1.6 cSt at 20°C.
Comparator Or Baseline	2-Ethoxyethanol (Flash Point: ~46°C; Vapor Pressure: ~4 mmHg); 2-Butoxyethanol (Flash Point: ~65°C; Vapor Pressure: ~0.8 mmHg; Viscosity: ~3.6 cSt).
Quantified Difference	2-Methoxyethanol has a ~6°C lower flash point and ~2 mmHg higher vapor pressure than 2-ethoxyethanol, and a ~2 cSt lower viscosity than 2-butoxyethanol.
Conditions	Standard physical property measurements.

Why This Matters

These differences are critical for process engineering. The higher volatility and lower flash point require more robust ventilation and fire suppression systems. The lower viscosity is a key selection driver where this property is essential for application performance.

• [1] Sigma-Aldrich (2023). Safety Data Sheet for 2-Methoxyethanol (Product 270482). View Source
• [2] PubChem (2023). Compound Summary for 2-Ethoxyethanol (CID 8082) and 2-Butoxyethanol (CID 8133). View Source
• [3] SpringerMaterials (2023). Viscosity of 2-butoxyethanol. Landolt-Börnstein Database. View Source

High-Purity Grades for Analytical Chemistry: 2-Methoxyethanol vs. Common HPLC Solvents

For high-performance liquid chromatography (HPLC) and LC-MS applications, 2-methoxyethanol is commercially available in dedicated, high-purity grades (e.g., ≥99.9% for HPLC, CHROMASOLV™ grade) [1]. While methanol (≥99.9%) and acetonitrile (≥99.9%) are the dominant HPLC solvents, they are not always suitable for specific separations, particularly for polar, protic analytes [2]. In such cases, 2-methoxyethanol provides a validated, high-purity alternative with established performance metrics, including low UV cut-off, low evaporation residue (≤0.003%), and low water content (≤0.1%) . This ensures method reproducibility and system compatibility that generic, lower-purity grades or other solvent classes cannot guarantee.

Evidence Dimension	Purity and Suitability for HPLC/LC-MS
Target Compound Data	Purity ≥99.9% (HPLC grade); Evaporation residue ≤0.003%; Water ≤0.1%.
Comparator Or Baseline	Methanol and Acetonitrile (≥99.9% HPLC grade), both with different selectivity and viscosity profiles.
Quantified Difference	2-Methoxyethanol offers distinct selectivity for polar/protic analytes, while maintaining comparable high-purity specifications. Its viscosity (1.6 cSt) is higher than acetonitrile (0.37 cSt) but lower than methanol (0.59 cSt at 20°C).
Conditions	HPLC and LC-MS method development and analysis.

Why This Matters

Procuring a dedicated, certified HPLC-grade solvent ensures method transferability, system cleanliness, and analytical accuracy. The availability of such a grade for 2-methoxyethanol validates its niche but critical role in advanced analytical workflows where common solvents fail to provide adequate separation.

• [1] Honeywell Research Chemicals (2023). 2-Methoxyethanol CHROMASOLV™, for HPLC, ≥99.9% (Product 270482). View Source
• [2] Advent Chembio (2023). Choosing the Right Solvent for HPLC. View Source

Regulatory Burden: 2-Methoxyethanol (SVHC) vs. PGME

A primary driver for considering alternatives to 2-methoxyethanol is its regulatory status. It is included on the REACH Candidate List as a Substance of Very High Concern (SVHC) due to its reproductive toxicity [1]. This status triggers specific legal obligations for suppliers and users in the EU, including communication duties and potential future authorization requirements. In contrast, propylene glycol monomethyl ether (PGME; CAS 107-98-2), a common and widely promoted substitute [2], is not classified as a reproductive toxicant and is not on the SVHC list. This represents a binary, qualitative difference with profound procurement implications, as the use of 2-methoxyethanol is now largely confined to strictly controlled industrial and intermediate uses where no technically viable alternative exists [3].

Evidence Dimension	Regulatory Status in the EU
Target Compound Data	Classified as Repr. 1B; Listed as SVHC under REACH.
Comparator Or Baseline	PGME (Propylene Glycol Monomethyl Ether, CAS 107-98-2).
Quantified Difference	SVHC status vs. non-SVHC.
Conditions	European Union REACH Regulation (EC) No 1907/2006.

Why This Matters

This regulatory differentiation is often the single most important factor in a procurement decision. It dictates the entire supply chain compliance framework, from supplier qualification to end-use documentation and waste handling, and is a key reason for market substitution away from 2-methoxyethanol.

• [1] ECHA (2010). Candidate List of Substances of Very High Concern for Authorisation. View Source
• [2] SUBSport (2023). Substitution case study: 2-methoxyethanol. View Source
• [3] ESIG (2021). Spotlight on EGME. European Solvents Industry Group. View Source

Validated Application Scenarios for 2-Methoxyethanol Based on Evidence-Based Differentiation

Controlled Solvent for API Manufacturing and High-Value Chemical Synthesis

2-Methoxyethanol remains an essential process solvent in the manufacturing of specific Active Pharmaceutical Ingredients (APIs), such as certain life-saving antifungal drugs and X-ray contrast media [1]. In these highly regulated and enclosed processes, its unique solvency and reactivity profile are critical for achieving necessary yields and purity . The extremely low residual solvent limit in the final API (<0.005%) is strictly controlled in accordance with ICH Q3C guidelines [1]. Procurement for this scenario is characterized by high purity requirements (≥99.5%), comprehensive QA/QC documentation, and contractual adherence to strict use conditions (e.g., the OSPA Charter) that mandate exposure controls aligned with the 0.1 ppm occupational exposure limit [REFS-1, REFS-3].

High-Purity Solvent for Specialized HPLC and LC-MS Applications

In analytical chemistry, 2-methoxyethanol is procured in specific high-purity grades (e.g., ≥99.9%, HPLC grade, CHROMASOLV™) for use as a mobile phase component in HPLC and LC-MS [1]. This application scenario is driven by the need for a polar, protic solvent with specific selectivity that common solvents like methanol and acetonitrile cannot provide for certain analytes . The low evaporation residue (≤0.003%) and controlled water content (≤0.1%) [2] are essential specifications that protect expensive analytical columns and ensure sensitive detection. Its use in this context is a validated, niche application where the solvent's physical and chemical properties outweigh its toxicological liabilities, which are managed through laboratory best practices and small-volume use.

Specialty Solvent in Semiconductor Photoresist Formulations

Within the microelectronics industry, 2-methoxyethanol has been used as a solvent in photoresist formulations and in the manufacturing of copper-laminate circuit boards [1]. In this highly specialized application, the solvent's ability to dissolve specific photoactive compounds and polymers while providing appropriate coating viscosity (kinematic viscosity of 1.6 cSt at 20°C) and evaporation rate (vapor pressure of 6.17 mmHg at 20°C) [2] is critical for achieving sub-micron feature resolution [3]. While industry trends favor alternatives like PGMEA due to regulatory pressure, 2-methoxyethanol may still be encountered in legacy processes or specific high-performance applications where its unique balance of solvency, volatility, and surface tension (30.84 mN/m at 25°C) is essential for performance.

• [1] ESIG (2021). Spotlight on EGME. European Solvents Industry Group. View Source
• [2] NIOSH (2019). NIOSH Pocket Guide to Chemical Hazards - Methyl Cellosolve (CAS 109-86-4). View Source
• [3] Haz-Map (2019). 2-Methoxyethanol. Occupational Health Database. View Source